Cas no 1423027-13-7 (6-methyl-1,4-diazabicyclo[2.2.2]octane-2-carboxylic acid;dihydrochloride)

• Product Name: 6-methyl-1,4-diazabicyclo[2.2.2]octane-2-carboxylic acid;dihydrochloride
• CAS No: 1423027-13-7
• MF: C₈H₁₆Cl₂N₂O₂
• MW: 243.130840301514
• CID: 4598170
• PubChem ID: 71757529
• Update Time: 2025-06-19

6-methyl-1,4-diazabicyclo[2.2.2]octane-2-carboxylic acid;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-methyl-1,4-diazabicyclo[2.2.2]octane-2-carboxylic acid dihydrochloride
• 6-methyl-1,4-diazabicyclo[2.2.2]octane-2-carboxylic acid;dihydrochloride

• Inchi： 1S/C8H14N2O2.2ClH/c1-6-4-9-2-3-10(6)7(5-9)8(11)12;;/h6-7H,2-5H2,1H3,(H,11,12);2*1H
• InChI Key： WLZXURQGVOTGIF-UHFFFAOYSA-N
• SMILES： N12CCN(CC1C)CC2C(O)=O.[H]Cl.[H]Cl

Additional information on 6-methyl-1,4-diazabicyclo[2.2.2]octane-2-carboxylic acid;dihydrochloride

Introduction to 6-methyl-1,4-diazabicyclo[2.2.2]octane-2-carboxylic acid; dihydrochloride (CAS No. 1423027-13-7)

6-methyl-1,4-diazabicyclo[2.2.2]octane-2-carboxylic acid; dihydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1423027-13-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of bicyclic amines, characterized by its unique structural framework, which includes a seven-membered saturated ring containing two nitrogen atoms and a methyl substituent at the 6-position. The presence of the carboxylic acid group at the 2-position and its dihydrochloride salt form enhances its solubility and reactivity, making it a valuable intermediate in synthetic chemistry.

The structural motif of 6-methyl-1,4-diazabicyclo[2.2.2]octane-2-carboxylic acid; dihydrochloride is highly intriguing from a chemical perspective. The bicyclic scaffold imparts rigidity to the molecule, which can be exploited in designing molecules with specific binding affinities and stabilities. This structural feature has made it a subject of interest in the development of novel ligands for various biological targets. The compound’s ability to adopt multiple conformations due to its cyclic nature allows for versatile interactions with biological macromolecules, making it a promising candidate for drug discovery.

In recent years, there has been growing interest in exploring the pharmacological potential of bicyclic amines due to their unique structural properties. These compounds often exhibit enhanced metabolic stability and improved oral bioavailability compared to linear analogs. The nitrogen atoms in the bicyclic system can serve as hydrogen bond donors or acceptors, facilitating interactions with biological targets such as enzymes and receptors. This has led to extensive research into their applications in treating various therapeutic conditions.

The carboxylic acid group in 6-methyl-1,4-diazabicyclo[2.2.2]octane-2-carboxylic acid; dihydrochloride provides additional functionalization possibilities, enabling further derivatization to produce more complex molecules. This versatility is particularly useful in medicinal chemistry, where modifications at specific sites can fine-tune pharmacological properties such as potency, selectivity, and pharmacokinetics. The dihydrochloride salt form enhances the compound’s solubility in water-based solvents, which is crucial for formulation development and biological studies.

One of the most exciting areas of research involving 6-methyl-1,4-diazabicyclo[2.2.2]octane-2-carboxylic acid; dihydrochloride is its potential application in the development of central nervous system (CNS) therapeutics. Bicyclic amines have shown promise as scaffolds for drugs targeting neurological disorders due to their ability to cross the blood-brain barrier efficiently. Preliminary studies suggest that derivatives of this compound may exhibit neuroprotective and anti-inflammatory properties, making them attractive candidates for treating conditions such as Alzheimer’s disease and Parkinson’s disease.

Furthermore, the compound has been explored as a potential intermediate in the synthesis of bioactive molecules with antimicrobial and anti-cancer properties. The rigid bicyclic core provides a stable platform for further functionalization, allowing chemists to introduce various substituents that can modulate biological activity. For instance, modifications at the carboxylic acid group or the nitrogen atoms could lead to compounds with enhanced efficacy against resistant bacterial strains or targeted inhibition of cancer cell proliferation.

The synthesis of 6-methyl-1,4-diazabicyclo[2.2.2]octane-2-carboxylic acid; dihydrochloride involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. Key steps typically include cyclization reactions to form the bicyclic framework followed by functional group transformations to introduce the carboxylic acid and hydrochloride salt moieties. Advances in catalytic processes have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields.

In conclusion,6-methyl-1,4-diazabicyclo[2.2.2]octane-2-carboxylic acid; dihydrochloride represents a fascinating compound with significant potential in pharmaceutical research and drug development. Its unique structural features offer opportunities for designing molecules with tailored biological activities, particularly in treating neurological disorders and other therapeutic areas. As research continues to uncover new applications for this compound, its importance is likely to grow further, contributing to advancements in medicinal chemistry and patient care.